Cas no 1185162-03-1 (N-(4-chlorobenzyl)-N-methylguanidine sulfate)

• Product Name: N-(4-chlorobenzyl)-N-methylguanidine sulfate
• CAS No: 1185162-03-1
• MF: C₉H₁₄ClN₃O₄S
• MW: 295.743159770966
• CID: 4576127
• Update Time: 2025-05-23

N-(4-chlorobenzyl)-N-methylguanidine sulfate Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzyl)-N-methylguanidine sulfate

• Inchi： 1S/C9H12ClN3.H2O4S/c1-13(9(11)12)6-7-2-4-8(10)5-3-7;1-5(2,3)4/h2-5H,6H2,1H3,(H3,11,12);(H2,1,2,3,4)
• InChI Key： VNUPQJXVTFYLKY-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.C(C1C=CC(Cl)=CC=1)N(C)C(N)=N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Additional information on N-(4-chlorobenzyl)-N-methylguanidine sulfate

N-(4-Chlorobenzyl)-N-Methylguanidine Sulfate: A Comprehensive Overview

N-(4-Chlorobenzyl)-N-Methylguanidine Sulfate, also known by its CAS number 1185162-03-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of guanidine, a nitrogen-rich heterocyclic compound, and is characterized by its unique structure and potential applications in drug development. The molecule consists of a guanidine core substituted with a 4-chlorobenzyl group and a methyl group, which imparts distinct chemical and biological properties.

The synthesis of N-(4-Chlorobenzyl)-N-Methylguanidine Sulfate involves a series of well-defined chemical reactions, including nucleophilic substitution and acid-base neutralization. The presence of the chlorine atom in the 4-chlorobenzyl group introduces electronic effects that influence the compound's reactivity and stability. Recent studies have explored the use of this compound as a potential precursor in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents.

One of the most notable aspects of N-(4-Chlorobenzyl)-N-Methylguanidine Sulfate is its ability to form stable salts with sulfonic acids. This property makes it an attractive candidate for use in pharmaceutical formulations, where salt formation can enhance solubility and bioavailability. Researchers have also investigated the compound's role in metalloenzyme inhibition, suggesting potential applications in enzyme-targeted therapies.

In terms of physical properties, N-(4-Chlorobenzyl)-N-Methylguanidine Sulfate exhibits a melting point of approximately 230°C and is soluble in polar solvents such as water and methanol. Its solubility profile makes it suitable for use in various chemical reactions, including those requiring precise control over reaction conditions. Recent advancements in computational chemistry have allowed for detailed modeling of this compound's molecular interactions, providing insights into its potential interactions with biological targets.

The biological activity of N-(4-Chlorobenzyl)-N-Methylguanidine Sulfate has been extensively studied in vitro. Experimental data indicate that the compound demonstrates moderate inhibitory effects on certain kinases, making it a promising lead compound for drug discovery efforts. Additionally, studies have explored its potential as an antimicrobial agent, with initial findings suggesting activity against Gram-positive bacteria.

From an environmental perspective, the degradation pathways of N-(4-Chlorobenzyl)-N-Methylguanidine Sulfate have been investigated under simulated environmental conditions. Results indicate that the compound undergoes hydrolysis under alkaline conditions, with degradation products including simpler nitrogen-containing compounds. These findings are critical for assessing the environmental impact of this compound and ensuring its safe handling and disposal.

In conclusion, N-(4-Chlorobenzyl)-N-Methylguanidine Sulfate is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for researchers seeking to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the advancement of science and medicine.